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Compound of Interest

Compound Name: 3,8-Dihydroxytetradecanoyl-CoA

Cat. No.: B15544960 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,8-Dihydroxytetradecanoyl-CoA is a specialized fatty acyl-CoA molecule with potential

applications in the synthesis of bioactive compounds, polymers, and other specialty chemicals.

Its unique dihydroxylated structure at the C3 and C8 positions offers functional groups for

further chemical modifications. This document provides a comprehensive overview of the

metabolic engineering strategies and detailed experimental protocols for the biosynthesis of

3,8-Dihydroxytetradecanoyl-CoA in a microbial host, primarily Escherichia coli. Due to the

novelty of this specific molecule, this guide combines established principles of fatty acid

biosynthesis with proposed enzymatic steps to achieve the target compound.

Proposed Biosynthetic Pathway
The production of 3,8-Dihydroxytetradecanoyl-CoA from a simple carbon source like glucose

in a microbial host such as E. coli requires the systematic engineering of several metabolic

pathways. A plausible biosynthetic route is outlined below, starting from the central carbon

metabolism and leading to the final product. This pathway leverages native E. coli fatty acid

synthesis and incorporates heterologous enzymes for specific hydroxylation steps.

A proposed metabolic pathway for the production of 3,8-Dihydroxytetradecanoyl-CoA in E.

coli is depicted below. This pathway involves the overexpression of key enzymes to channel

carbon flux towards the desired product and the introduction of specific hydroxylases.
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To cite this document: BenchChem. [Application Notes and Protocols for Metabolic
Engineering of 3,8-Dihydroxytetradecanoyl-CoA]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15544960#using-3-8-
dihydroxytetradecanoyl-coa-in-metabolic-engineering]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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